Cas no 2172192-53-7 (2-amino-4-{(5-ethylfuran-2-yl)methylsulfanyl}butan-1-ol)

• Product Name: 2-amino-4-{(5-ethylfuran-2-yl)methylsulfanyl}butan-1-ol
• CAS No: 2172192-53-7
• MF: C₁₁H₁₉NO₂S
• MW: 229.339061975479
• CID: 6234934
• PubChem ID: 165958373
• Update Time: 2025-10-29

2-amino-4-{(5-ethylfuran-2-yl)methylsulfanyl}butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-{(5-ethylfuran-2-yl)methylsulfanyl}butan-1-ol
• 2-amino-4-{[(5-ethylfuran-2-yl)methyl]sulfanyl}butan-1-ol
• EN300-1290130
• 2172192-53-7

• Inchi： 1S/C11H19NO2S/c1-2-10-3-4-11(14-10)8-15-6-5-9(12)7-13/h3-4,9,13H,2,5-8,12H2,1H3
• InChI Key： RJTDSAKYFIAEOV-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(CC)O1)CCC(CO)N

Computed Properties

• Exact Mass: 229.11365002g/mol
• Monoisotopic Mass: 229.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.7Ų

Additional information on 2-amino-4-{(5-ethylfuran-2-yl)methylsulfanyl}butan-1-ol

Comprehensive Guide to 2-amino-4-{(5-ethylfuran-2-yl)methylsulfanyl}butan-1-ol (CAS No. 2172192-53-7): Properties, Applications, and Market Insights

2-amino-4-{(5-ethylfuran-2-yl)methylsulfanyl}butan-1-ol (CAS No. 2172192-53-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique furan and sulfanyl functional groups, exhibits versatile chemical properties, making it valuable for various applications. Researchers are particularly interested in its potential as a building block for drug development and bioconjugation techniques.

The molecular structure of 2-amino-4-{(5-ethylfuran-2-yl)methylsulfanyl}butan-1-ol includes an amino group and a hydroxyl group, which enhance its reactivity and solubility in polar solvents. Its 5-ethylfuran-2-yl moiety contributes to its stability and potential bioactivity, making it a candidate for studying enzyme inhibitors and receptor modulators. Given the rising demand for small-molecule therapeutics, this compound aligns with current trends in precision medicine and targeted drug delivery.

In the pharmaceutical industry, 2-amino-4-{(5-ethylfuran-2-yl)methylsulfanyl}butan-1-ol is explored for its role in synthesizing heterocyclic compounds, which are crucial in developing antiviral and anti-inflammatory agents. The compound’s sulfanyl group also makes it useful in peptide modification and proteomics research, where thiol-reactive probes are in high demand. Additionally, its potential applications in biomaterials and nanotechnology are being investigated, particularly in drug encapsulation and controlled release systems.

Market trends indicate a growing interest in 2-amino-4-{(5-ethylfuran-2-yl)methylsulfanyl}butan-1-ol due to its compatibility with green chemistry principles. Researchers are optimizing synthetic routes to minimize waste and improve yield, aligning with the global push for sustainable chemical production. Furthermore, its potential in cancer research and neurodegenerative disease studies has sparked collaborations between academic institutions and biotech firms.

From a regulatory standpoint, 2-amino-4-{(5-ethylfuran-2-yl)methylsulfanyl}butan-1-ol is not classified as a hazardous substance, making it easier to handle in laboratory settings. However, proper safety protocols should always be followed, including the use of personal protective equipment (PPE) and fume hoods. The compound’s stability under standard conditions ensures its suitability for long-term storage and transportation.

In conclusion, 2-amino-4-{(5-ethylfuran-2-yl)methylsulfanyl}butan-1-ol (CAS No. 2172192-53-7) represents a promising candidate for multiple scientific and industrial applications. Its unique structural features, combined with its potential in drug discovery and biotechnology, position it as a compound of high interest in modern research. As advancements in computational chemistry and high-throughput screening continue, the demand for such specialized molecules is expected to rise, further driving innovation in the field.